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Compound of Interest

Compound Name: Triethylene glycol diacetate

Cat. No.: B090098 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical and physical properties,

synthesis, and analysis of triethylene glycol diacetate. The information is intended for

professionals in research and development who require a thorough understanding of this

compound for its potential applications.

Chemical Identity and Physical Properties
Triethylene glycol diacetate, also known as triglycol diacetate, is the diester of triethylene

glycol and acetic acid. It is a colorless, odorless, and water-soluble liquid.[1][2][3][4] It is

classified as a high-production-volume industrial chemical and finds use in various applications

due to its chemical and physical characteristics.[5]

Table 1: Chemical Identifiers for Triethylene Glycol Diacetate
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Identifier Value

CAS Number 111-21-7[5]

Molecular Formula C10H18O6[5]

Molecular Weight 234.25 g/mol [5]

IUPAC Name 2-{2-[2-(acetyloxy)ethoxy]ethoxy}ethyl acetate[6]

Synonyms
Triglycol diacetate, TDAC, 2,2'-

(Ethylenedioxy)di(ethyl acetate)[7][8]

InChI Key OVOUKWFJRHALDD-UHFFFAOYSA-N[6]

EINECS Number 203-846-0[5]

Table 2: Physical and Chemical Properties of Triethylene Glycol Diacetate

Property Value Source(s)

Appearance Colorless, clear liquid [1][9]

Odor Odorless [1][4]

Boiling Point 286 °C (546.8 °F) [5][9]

Melting Point -50 °C (-58 °F) [5][9]

Density 1.12 g/cm³ [3][5]

Solubility in Water
Completely soluble (1000 g/L

at 20 °C)
[3][5]

Flash Point 163 °C (325.4 °F) - 174 °C [5][9]

Vapor Pressure 0.00271 mmHg at 25 °C [5]

Refractive Index 1.4400 [3][5]

Synthesis of Triethylene Glycol Diacetate
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The most common method for synthesizing triethylene glycol diacetate is through the

Fischer-Speier esterification of triethylene glycol with acetic acid in the presence of an acid

catalyst. An alternative method is transesterification.

Experimental Protocol: Fischer-Speier Esterification
This protocol is a general procedure for the synthesis of glycol diacetates and can be adapted

for triethylene glycol diacetate.

Materials:

Triethylene glycol

Glacial acetic acid (in molar excess, e.g., 2.2-3 times the molar amount of the glycol)[10]

Concentrated sulfuric acid (catalyst)

Anhydrous sodium sulfate or magnesium sulfate

Saturated sodium bicarbonate solution

Deionized water

Equipment:

Round-bottom flask

Reflux condenser

Heating mantle

Separatory funnel

Distillation apparatus

Magnetic stirrer and stir bar

Procedure:
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To a round-bottom flask equipped with a reflux condenser and magnetic stirrer, add

triethylene glycol and a molar excess of glacial acetic acid.

Slowly add a catalytic amount of concentrated sulfuric acid to the mixture.

Heat the reaction mixture to reflux and maintain for several hours to drive the reaction to

completion. The progress of the reaction can be monitored by techniques such as thin-layer

chromatography (TLC) or gas chromatography (GC).

After the reaction is complete, allow the mixture to cool to room temperature.

Transfer the mixture to a separatory funnel and wash sequentially with deionized water,

saturated sodium bicarbonate solution to neutralize the acidic catalyst and excess acetic

acid, and finally with deionized water again.

Separate the organic layer and dry it over anhydrous sodium sulfate or magnesium sulfate.

Filter the drying agent and purify the crude triethylene glycol diacetate by vacuum

distillation.

Reactants:
Triethylene Glycol
Glacial Acetic Acid

Sulfuric Acid (catalyst)

Esterification Reaction
(Reflux)

Heat Cooling to
Room Temperature

Workup:
Washing with H2O & NaHCO3

Drying over
Na2SO4 or MgSO4

Purification:
Vacuum Distillation

Pure Triethylene
Glycol Diacetate

Click to download full resolution via product page

Caption: Workflow for the synthesis of triethylene glycol diacetate.

Analytical Methods for Quality Control
To ensure the purity of synthesized triethylene glycol diacetate, several analytical techniques

can be employed. The most common methods are Gas Chromatography-Mass Spectrometry

(GC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.

Experimental Protocol: GC-MS Analysis
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GC-MS is a powerful technique for separating and identifying volatile compounds in a mixture

and can be used to determine the purity of triethylene glycol diacetate.

Instrumentation:

Gas chromatograph coupled with a mass spectrometer (GC-MS)

A suitable capillary column (e.g., Rxi-1301Sil MS or DB-5MS)[5]

Procedure:

Sample Preparation: Prepare a dilute solution of the synthesized triethylene glycol
diacetate in a volatile organic solvent such as dichloromethane or ethyl acetate.

Injection: Inject a small volume (e.g., 1 µL) of the prepared sample into the GC inlet.

Chromatographic Separation: The components of the sample are separated based on their

boiling points and interaction with the stationary phase of the column. A typical temperature

program would involve an initial hold followed by a ramp to a higher temperature to ensure

the elution of all components.

Mass Spectrometry: As the separated components elute from the column, they are ionized

and fragmented in the mass spectrometer. The resulting mass spectrum provides a unique

fragmentation pattern that can be used to identify the compound by comparison to a spectral

library.

Purity Determination: The purity of the triethylene glycol diacetate can be estimated by the

relative area of its peak in the chromatogram.

Sample Preparation:
Dilute in a volatile solvent Injection into GC Chromatographic Separation

in GC Column
Ionization & Fragmentation

in Mass Spectrometer Detection & Data Acquisition Data Analysis:
Library Matching & Purity Calculation

Click to download full resolution via product page

Caption: Workflow for the GC-MS analysis of triethylene glycol diacetate.

Experimental Protocol: NMR Spectroscopy
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NMR spectroscopy is used to determine the molecular structure of a compound and can be

used to confirm the identity and purity of triethylene glycol diacetate.

Instrumentation:

Nuclear Magnetic Resonance (NMR) spectrometer (e.g., 300 or 400 MHz)

Procedure:

Sample Preparation: Dissolve a small amount of the purified triethylene glycol diacetate in

a deuterated solvent (e.g., chloroform-d, CDCl₃).

Data Acquisition: Place the NMR tube containing the sample into the NMR spectrometer and

acquire the ¹H and ¹³C NMR spectra.

Spectral Analysis: The chemical shifts, integration, and multiplicity of the peaks in the ¹H

NMR spectrum, along with the chemical shifts in the ¹³C NMR spectrum, are used to confirm

the structure of triethylene glycol diacetate and identify any impurities. The expected ¹H

NMR signals for triethylene glycol diacetate are in the regions of the acetate methyl

protons and the ethylene glycol chain protons.[1]

Applications
Triethylene glycol diacetate has a variety of applications, primarily stemming from its

properties as a plasticizer and a solvent.[1][2][3]

Plasticizer: It is used as a plasticizer for various polymers, including cellulose derivatives and

resins, to improve their flexibility and durability.[5][7]

Solvent: Due to its good solvency, it is used in formulations for coatings, inks, and adhesives.

[4]

Other Applications: It has also been used in the preparation of solar cell grid line slurry.[1][2]

Safety and Handling
Triethylene glycol diacetate is considered to have low toxicity.[11] However, as with all

chemicals, appropriate safety precautions should be taken.
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Personal Protective Equipment (PPE): Wear safety glasses, gloves, and a lab coat when

handling the chemical.[9][12]

Incompatibilities: It is incompatible with strong oxidizing agents, peroxides, and heavy metal

compounds.[1][3] It can undergo polymerization upon exposure to extreme heat or light.[1]

[13]

Storage: Store in a cool, dry, and well-ventilated area away from incompatible substances.[5]

[12]

This technical guide provides a foundational understanding of triethylene glycol diacetate.

For specific applications, further research and optimization of protocols may be necessary.

Always consult the relevant Safety Data Sheet (SDS) before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Triethylene glycol diacetate(111-21-7) 1H NMR spectrum [chemicalbook.com]

2. rsc.org [rsc.org]

3. Ethylene glycol diacetate synthesis - chemicalbook [chemicalbook.com]

4. Using gc-ms and hplc-ms/ms for analyzing impurities in triethylene glycol accumulating in
the process of natural gas drying | Usachev | Fine Chemical Technologies [finechem-
mirea.ru]

5. restek.com [restek.com]

6. Method for synthesizing ethylene glycol diacetate by adopting transesterification method -
Eureka | Patsnap [eureka.patsnap.com]

7. spectrabase.com [spectrabase.com]

8. TRIETHYLENE GLYCOL DIACETATE | CAMEO Chemicals | NOAA
[cameochemicals.noaa.gov]

9. Diethyleneglycol diacetate(628-68-2) 1H NMR spectrum [chemicalbook.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.chemicalbook.com/SpectrumEN_628-68-2_1HNMR.htm
http://www.sciencemadness.org/talk/viewthread.php?tid=153970
https://www.chemicalbook.com/SpectrumEN_111-21-7_1HNMR.htm
https://www.chemicalbook.com/synthesis/ethylene-glycol-diacetate.htm
https://www.chemicalbook.com/SpectrumEN_111-21-7_1HNMR.htm
https://m.chemicalbook.com/SpectrumEN_111-55-7_1hnmr.htm
https://www.restek.com/global/en/articles/rapidly-analyze-a-wide-range-of-glycol-ethers-by-gc-ms-using-the-new-rxi-1301sil-ms-column
http://www.sciencemadness.org/talk/viewthread.php?tid=153970
https://www.benchchem.com/product/b090098?utm_src=pdf-body
https://www.benchchem.com/product/b090098?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/SpectrumEN_111-21-7_1HNMR.htm
https://www.rsc.org/suppdata/jm/c0/c0jm02308f/c0jm02308f.pdf
https://www.chemicalbook.com/synthesis/ethylene-glycol-diacetate.htm
https://www.finechem-mirea.ru/jour/article/view/249
https://www.finechem-mirea.ru/jour/article/view/249
https://www.finechem-mirea.ru/jour/article/view/249
https://www.restek.com/global/en/articles/rapidly-analyze-a-wide-range-of-glycol-ethers-by-gc-ms-using-the-new-rxi-1301sil-ms-column
https://eureka.patsnap.com/patent-CN104355996A
https://eureka.patsnap.com/patent-CN104355996A
https://spectrabase.com/spectrum/8jWfvkdbXYG
https://cameochemicals.noaa.gov/chemical/21170
https://cameochemicals.noaa.gov/chemical/21170
https://www.chemicalbook.com/SpectrumEN_628-68-2_1HNMR.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b090098?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


10. Triethylene glycol diacetate Nine Chongqing Chemdad Co. ，Ltd [chemdad.com]

11. prepchem.com [prepchem.com]

12. Sciencemadness Discussion Board - Synthesize ethylene glycol diacetate? - Powered by
XMB 1.9.11 [sciencemadness.org]

13. Ethylene glycol diacetate(111-55-7) 1H NMR [m.chemicalbook.com]

To cite this document: BenchChem. [A Comprehensive Technical Guide to Triethylene Glycol
Diacetate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b090098#triethylene-glycol-diacetate-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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